Cas no 898791-31-6 (7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid)

• Product Name: 7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid
• CAS No: 898791-31-6
• MF: C₁₃H₁₄Cl₂O₃
• MW: 289.154462337494
• MDL: MFCD02260938
• CID: 1946700
• PubChem ID: 24727037
• Update Time: 2025-05-26

7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-(2,5-dichlorophenyl)-7-oxo-heptanoic acid
• LogP
• AKOS016022842
• 898791-31-6
• MS-21307
• DTXSID40645419
• 7-(2,5-DICHLOROPHENYL)-7-OXOHEPTANOICACID
• MFCD02260938
• 7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid

• MDL： MFCD02260938
• Inchi： 1S/C13H14Cl2O3/c14-9-6-7-11(15)10(8-9)12(16)4-2-1-3-5-13(17)18/h6-8H,1-5H2,(H,17,18)
• InChI Key： XBLNBSIMEZCQAP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CCCCCC(=O)O)=O)Cl

Computed Properties

• Exact Mass: 288.03200
• Monoisotopic Mass: 288.0319997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 4.21120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid

Recent Advances in the Study of 7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid (CAS: 898791-31-6)

7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid (CAS: 898791-31-6) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The compound belongs to a class of phenyl-substituted fatty acid derivatives, which have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The presence of the dichlorophenyl moiety and the oxoheptanoic acid chain is believed to contribute to its biological activity by interacting with specific cellular targets. Recent research has sought to identify these targets and understand the structure-activity relationships (SAR) that govern its efficacy.

One of the key advancements in the study of 7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid is the development of more efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry described a novel multi-step synthesis that improves yield and purity while reducing the use of hazardous reagents. This methodological improvement is critical for scaling up production and facilitating further preclinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that the compound exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, preliminary studies have explored the anticancer potential of 7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid. Research published in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in certain cancer cell lines by modulating the activity of pro-apoptotic proteins. While these results are promising, further in vivo studies are needed to validate its efficacy and safety in animal models.

The pharmacokinetic properties of the compound have also been a focus of recent investigations. A study in Drug Metabolism and Disposition examined its absorption, distribution, metabolism, and excretion (ADME) profile in rodent models. The results indicated moderate oral bioavailability and a favorable metabolic stability, which are encouraging for its development as a therapeutic agent.

Despite these advancements, challenges remain in the development of 7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid as a drug candidate. Issues such as potential toxicity, off-target effects, and the need for further optimization of its chemical structure must be addressed. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles.

In conclusion, 7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid represents a promising compound with diverse therapeutic potential. Recent studies have shed light on its mechanism of action, synthetic accessibility, and biological activities, paving the way for future drug development efforts. Continued research is warranted to fully exploit its therapeutic benefits and translate these findings into clinical applications.